Cas no 83027-70-7 (2-(2-Methylphenyl)pentanoic acid)

• Product name: 2-(2-Methylphenyl)pentanoic acid
• CAS No: 83027-70-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 988457
• PubChem ID: 296037

2-(2-Methylphenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)pentanoic acid
• 2-Methyl-a-propyl-benzeneacetic acid
• tolylvaleric acid
• SCHEMBL6262528
• 2-(2-Methylphenyl)pentanoic acid, AldrichCPR
• 2-(o-Tolyl)pentanoicacid
• 2-(o-Tolyl)pentanoic acid
• DTXSID70304446
• AKOS017518181
• 83027-70-7
• F79771
• CS-0358862
• NSC-165816
• NSC165816
• 2-(2-Methylphenyl)pentanoic acid

• Inchi： InChI=1S/C12H16O2/c1-3-6-11(12(13)14)10-8-5-4-7-9(10)2/h4-5,7-8,11H,3,6H2,1-2H3,(H,13,14)
• InChI Key： NIEFLWXANJNTRP-UHFFFAOYSA-N
• SMILES： CCCC(C1=CC=CC=C1C)C(=O)O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes